[(4,4-Difluoro-3-methyloxolan-3-yl)methyl](methyl)amine hydrochloride

• IUPAC Name: 1-(4,4-difluoro-3-methyloxolan-3-yl)-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C7H13F2NO.ClH/c1-6(3-10-2)4-11-5-7(6,8)9;/h10H,3-5H2,1-2H3;1H
• InChI Key: IWHQLPZJVFSMCP-UHFFFAOYSA-N
• Canonical SMILES: CC1(COCC1(F)F)CNC.Cl
• Molecular Formula: C7H14ClF2NO
• Molecular Weight: 201.64 g/mol

Description

Methyl-4,4-difluoro-3-methyloxolan-3-ylmethyl-amine hydrochloride (MDFAH) is a novel compound that has recently been developed and studied for its potential applications in a variety of scientific research fields. MDFAH is a member of the amine family and is characterized by its unique structure containing a methyl group, a difluoromethyl group, and a methyloxolan-3-yl group. MDFAH is a highly polar compound and is soluble in both water and organic solvents. This compound has been used in a variety of scientific research applications, such as drug development, organic synthesis, and biochemistry.

Scientific Research Applications

Chemical Sensing and Detection

Fluorinated amines, similar to the compound , have been studied for their potential applications in chemical sensing. For instance, fluorine-substituted amines have been utilized in the development of chemosensitive chlorophyll derivatives for the optical detection of various amines. These synthetic pigments demonstrate an ability to selectively detect primary amines through absorption spectral changes, showcasing their utility in sensitive chemical detection applications (Tamiaki et al., 2013).

Material Science and Polymer Chemistry

In the realm of material science, amine-functionalized compounds play a crucial role in the modification and functionalization of surfaces and polymers. Research has shown that amine-functionalized silica, for example, can be used for a variety of applications, including catalysis and biotechnology. The functionalization process often involves the introduction of amine groups onto the surface of silica particles, which can then interact with other molecules through various chemical reactions (Soto-Cantu et al., 2012).

Organic Synthesis and Catalysis

Fluorinated amines are also significant in organic synthesis, where they serve as intermediates and catalysts. Their unique properties, such as high electronegativity and the ability to form stable bonds, make them valuable in creating complex organic molecules. For instance, the synthesis and characterization of fluorous amines have been explored for their applications in enantioselective synthesis, demonstrating the versatility of fluorinated amines in facilitating chemical transformations (Szabó et al., 2006).

Biomedical Research

In biomedical research, fluorinated compounds, including amines, are explored for their potential therapeutic applications. Their ability to selectively interact with biological molecules, combined with the unique properties conferred by fluorine atoms, makes them candidates for drug development and diagnostic imaging agents. Although specific applications of "(4,4-Difluoro-3-methyloxolan-3-yl)methylamine hydrochloride" in biomedical research were not directly found, related compounds have been investigated for their biological activities and interactions with cellular components.